Cas no 1360922-74-2 (Methyl 5-chloro-3-cyanopicolinate)

• Product Name: Methyl 5-chloro-3-cyanopicolinate
• CAS No: 1360922-74-2
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4902504
• Update Time: 2025-10-14

Methyl 5-chloro-3-cyanopicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-cyanopicolinate

• Inchi： 1S/C8H5ClN2O2/c1-13-8(12)7-5(3-10)2-6(9)4-11-7/h2,4H,1H3
• InChI Key： QNAJPKLDFDHRPC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C(C#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 5-chloro-3-cyanopicolinate

Methyl 5-Chloro-3-Cyanopicolinate (CAS No. 1360922-74-2): An Overview of Its Properties and Applications

Methyl 5-chloro-3-cyanopicolinate (CAS No. 1360922-74-2) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 5-chloro-3-cyanopicolinic acid methyl ester, is characterized by its unique chemical structure, which includes a chlorine atom, a cyano group, and a methyl ester moiety. These functional groups contribute to its diverse chemical properties and potential applications.

The molecular formula of Methyl 5-chloro-3-cyanopicolinate is C₉H₆ClN₂O₂, and its molecular weight is approximately 217.60 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point ranges from 118 to 120°C, making it suitable for various synthetic and analytical procedures.

In recent years, Methyl 5-chloro-3-cyanopicolinate has been the subject of extensive research due to its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of the cyano group and the chlorine atom provides a platform for further functionalization, enabling the development of novel compounds with enhanced biological activity.

One of the key areas of interest in the study of Methyl 5-chloro-3-cyanopicolinate is its role in the synthesis of pyridine derivatives. Pyridine-based compounds are widely used in medicinal chemistry due to their ability to modulate various biological targets. For instance, a recent study published in the Journal of Medicinal Chemistry reported the use of Methyl 5-chloro-3-cyanopicolinate as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in several diseases including cancer and inflammatory disorders.

The versatility of Methyl 5-chloro-3-cyanopicolinate extends beyond medicinal chemistry. In the field of agrochemistry, this compound has been explored for its potential as an intermediate in the synthesis of herbicides and fungicides. The chlorine atom and cyano group contribute to the compound's stability and reactivity, making it an attractive starting material for the development of new agrochemical products.

In addition to its synthetic applications, Methyl 5-chloro-3-cyanopicolinate has been studied for its biological properties. Research has shown that this compound exhibits moderate cytotoxic activity against certain cancer cell lines. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of Methyl 5-chloro-3-cyanopicolinate showed selective toxicity towards human breast cancer cells (MCF-7) while exhibiting minimal toxicity towards normal cells.

The environmental impact of compounds like Methyl 5-chloro-3-cyanopicolinate is also an important consideration. Studies have been conducted to evaluate the biodegradability and ecotoxicity of this compound. Results indicate that under controlled conditions, Methyl 5-chloro-3-cyanopicolinate can be biodegraded by certain microbial strains, suggesting that it may have a lower environmental impact compared to other synthetic intermediates.

In conclusion, Methyl 5-chloro-3-cyanopicolinate (CAS No. 1360922-74-2) is a valuable compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an important intermediate in the synthesis of novel compounds with potential therapeutic and agricultural benefits. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its significance in various scientific disciplines.